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Compound of Interest

Compound Name: 3'-O-Methyltaxifolin

Cat. No.: B7819635

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of 3'-O-Methyltaxifolin, a naturally occurring
flavonoid, and its potential application as a molecular probe in cancer research. The
information is based on its observed bioactivity against human colon cancer cell lines,
suggesting its utility in studying apoptotic pathways.

Introduction

3'-O-Methyltaxifolin is a methylated derivative of taxifolin (dihydroquercetin), a flavonoid found
in various plants.[1][2][3] Like other flavonoids, it has been investigated for its pharmacological
properties, including anticancer activities.[1][4] Its mechanism of action in cancer cells appears
to involve the induction of apoptosis through the activation of caspase signaling cascades. This
property makes 3'-O-Methyltaxifolin a valuable tool for researchers studying programmed cell
death and for professionals in drug development looking for new therapeutic leads. While its
primary use has been explored as a potential therapeutic agent, its specific interaction with
cellular pathways allows for its application as a molecular probe to investigate the mechanisms
of apoptosis.

Molecular Profile and Mechanism of Action

3'-0-Methyltaxifolin has demonstrated antiproliferative activity against the HCT-116 human
colon cancer cell line. The primary mechanism identified is the induction of apoptosis,
evidenced by the upregulation of key effector enzymes in the apoptotic cascade. Specifically,
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treatment of HCT-116 cells with 3'-O-Methyltaxifolin leads to increased expression of
Caspase-9 and Caspase-3. Caspase-9 is an initiator caspase in the intrinsic apoptotic pathway,
which, upon activation, proceeds to activate executioner caspases like Caspase-3. Activated
Caspase-3 then cleaves various cellular substrates, leading to the characteristic morphological
and biochemical hallmarks of apoptosis.

The selectivity of 3'-O-Methyltaxifolin for cancer cells over non-cancerous cells, such as HEK-
293, further enhances its potential as a tool for cancer-specific research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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